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Compound of Interest

Compound Name: Ethyl propiolate

Cat. No.: B042952 Get Quote

Ethyl propiolate, a key reagent in organic synthesis, is an ester of propiolic acid and ethanol.

This guide provides an overview of its fundamental molecular properties and a common

synthetic route, tailored for researchers, scientists, and professionals in drug development.

Molecular Formula and Weight
The chemical identity of ethyl propiolate is defined by its molecular formula and weight, which

are crucial for stoichiometric calculations in chemical reactions and for its characterization

using various analytical techniques.

Table 1: Molecular Properties of Ethyl Propiolate

Property Value References

Molecular Formula C₅H₆O₂ [1][2]

Molecular Weight 98.10 g/mol [1][2]

IUPAC Name ethyl prop-2-ynoate [1]

Synonyms
Ethyl acetylenecarboxylate,

Ethyl propynoate
[1]

CAS Number 623-47-2 [2]
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Synthesis of Ethyl Propiolate via Fischer
Esterification
A prevalent method for synthesizing ethyl propiolate is through the Fischer esterification of

propiolic acid with ethanol. This acid-catalyzed reaction is a fundamental process in organic

chemistry for the formation of esters.

The reaction involves the protonation of the carbonyl oxygen of propiolic acid by an acid

catalyst, typically sulfuric acid, which enhances the electrophilicity of the carbonyl carbon.

Subsequently, the nucleophilic oxygen atom of ethanol attacks the carbonyl carbon, leading to

a tetrahedral intermediate. After a series of proton transfer steps, a molecule of water is

eliminated, and the deprotonation of the resulting oxonium ion yields the final product, ethyl
propiolate. The overall reaction is reversible.

Below is a diagram illustrating the logical workflow of the Fischer esterification process for the

synthesis of ethyl propiolate.
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Synthesis of Ethyl Propiolate via Fischer Esterification.
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Experimental Protocol: Fischer Esterification of
Propiolic Acid
The following is a generalized experimental protocol for the synthesis of ethyl propiolate via

Fischer esterification. Researchers should adapt this protocol based on specific laboratory

conditions and safety guidelines.

Materials:

Propiolic acid

Anhydrous ethanol

Concentrated sulfuric acid (catalyst)

Sodium bicarbonate solution (for neutralization)

Anhydrous magnesium sulfate or sodium sulfate (for drying)

Organic solvent for extraction (e.g., diethyl ether or dichloromethane)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine propiolic acid and an excess of anhydrous ethanol.

Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid to the

mixture while stirring.

Reflux: Heat the reaction mixture to reflux for several hours. The reaction progress can be

monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography

(GC).

Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

Neutralization: Slowly add a saturated solution of sodium bicarbonate to neutralize the

excess acid.
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Extraction: Transfer the mixture to a separatory funnel and extract the ethyl propiolate into

an organic solvent.

Washing: Wash the organic layer with brine to remove any remaining water-soluble

impurities.

Drying: Dry the organic layer over an anhydrous drying agent like magnesium sulfate.

Solvent Removal: Remove the solvent using a rotary evaporator.

Purification: The crude ethyl propiolate can be further purified by distillation under reduced

pressure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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